4-nitro-N-prop-2-ynylaniline

• CAS No.: 75077-46-2
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 4-nitro-N-prop-2-ynylaniline
• InChI: InChI=1S/C9H8N2O2/c1-2-7-10-8-3-5-9(6-4-8)11(12)13/h1,3-6,10H,7H2
• InChI Key: FNALKGUNVUXPQS-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=C(C=C1)[N+](=O)[O-]

Description

4-nitro-N-prop-2-ynylaniline is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 26.6 g (189 mmol) of 4-fluoronitrobenzene, 20.8 g (377 mmol) of propargylamine, 11 g (189 mmol) of potassium fluoride, and 26 g (188 mmol) of potassium carbonate in 600 ml of dimethylsulfoxide is stirred at room temperature under a nitrogen atmosphere for twenty hours. The reaction mixture is poured into 1.5 l of water and stirred at room temperature for two hours. The yellow solid is filtered, rinsed with water, and then isopropyl alcohol. The product is dried in vacuo at 50° C. for two days to give 16.27 g (49%) 4-nitro-N-2-propynylbenzenamine; mp 150°-153° C.